N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide

• Molecular Formula: C21H27N3O5S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 2-[[2-(4-methoxy-N-methylsulfonylanilino)acetyl]amino]-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C21H27N3O5S/c1-15(2)13-22-21(26)18-7-5-6-8-19(18)23-20(25)14-24(30(4,27)28)16-9-11-17(29-3)12-10-16/h5-12,15H,13-14H2,1-4H3,(H,22,26)(H,23,25)
• InChI Key: NEBXSJYCDXWMHU-UHFFFAOYSA-N
• SMILES: CC(C)CNC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC=C(C=C2)OC)S(=O)(=O)C

Description

N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide, also known as MI-773, is a small molecule inhibitor that has been developed to target the MDM2 protein. MDM2 is a negative regulator of the tumor suppressor protein p53, which plays a critical role in preventing the development of cancer. MI-773 has shown promise as a potential therapeutic agent for the treatment of various types of cancer.

Mechanism of Action

N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide works by binding to the MDM2 protein, which prevents it from interacting with p53 and promoting its degradation. This leads to the stabilization and activation of p53, which in turn induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and physiological effects:
N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide has been shown to induce the expression of p53 target genes, which are involved in regulating cell cycle progression, DNA repair, and apoptosis. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide is its specificity for the MDM2 protein, which allows for targeted inhibition of this protein without affecting other cellular processes. However, one limitation of N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide is its relatively low potency compared to other MDM2 inhibitors, which may limit its effectiveness in certain cancer types.

Future Directions

There are several areas of future research that could further advance our understanding of N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide and its potential as a therapeutic agent. These include:
1. Investigating the efficacy of N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide in combination with other chemotherapy agents.
2. Developing more potent analogs of N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide that can overcome its limitations.
3. Studying the pharmacokinetics and pharmacodynamics of N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide in clinical trials.
4. Investigating the potential of N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide in other types of cancer, such as sarcomas and lymphomas.
5. Studying the effects of N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide on the immune system and its potential as an immunomodulatory agent.
In conclusion, N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide is a promising small molecule inhibitor that has shown potential as a therapeutic agent for the treatment of various types of cancer. Further research is needed to fully understand its mechanism of action, efficacy, and limitations, but the results so far are encouraging.

Synthesis Methods

The synthesis of N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide involves several steps, including the preparation of key intermediates and the coupling of these intermediates to form the final product. The synthesis process has been described in detail in several scientific publications, and it involves the use of various reagents and solvents.

Scientific Research Applications

N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide has been extensively studied in preclinical models of cancer, and it has shown promising results in inhibiting tumor growth and inducing apoptosis in cancer cells. Several studies have also investigated the potential of N-isobutyl-2-({[4-methoxy(methylsulfonyl)anilino]acetyl}amino)benzamide in combination with other chemotherapy agents, and the results have been encouraging.